Lepidopteran Potency: Tobacco Budworm Bioassay
Spinosyn J exhibits dramatically reduced insecticidal activity against tobacco budworm (Heliothis virescens) larvae compared to spinosyn A. The absence of the 3′-O-methyl group on the rhamnose moiety in spinosyn J decreases activity by more than 200-fold relative to spinosyn A [1]. This represents one of the most extreme potency differences observed among naturally occurring spinosyn congeners and directly correlates with the known structural requirements for nicotinic acetylcholine receptor modulation at Site I.
| Evidence Dimension | Insecticidal potency (relative activity fold-difference) |
|---|---|
| Target Compound Data | >200-fold decrease in activity |
| Comparator Or Baseline | Spinosyn A (baseline reference) |
| Quantified Difference | >200-fold reduction in activity for spinosyn J compared to spinosyn A |
| Conditions | Neonate tobacco budworm (Heliothis virescens) larvae; laboratory bioassay |
Why This Matters
This 200-fold activity differential definitively precludes the substitution of spinosyn J for spinosyn A in any lepidopteran pest control application, while simultaneously validating spinosyn J's primary value as a synthetic intermediate bearing a chemically accessible hydroxyl handle.
- [1] DeAmicis, C. V., Dripps, J. E., Hatton, C. J., & Karr, L. L. (1997). Physical and Biological Properties of the Spinosyns: Novel Macrolide Pest-Control Agents from Fermentation. In P. A. Hedin et al. (Eds.), Phytochemicals for Pest Control (ACS Symposium Series, Vol. 658, Chapter 11, pp. 144-154). American Chemical Society. DOI: 10.1021/bk-1997-0658.ch011 View Source
